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Compound of Interest

Compound Name: 2-Acetamido-5-fluoropyridine

Cat. No.: B564454 Get Quote

Essential Safety and Handling Guide for 2-
Acetamido-5-fluoropyridine
Disclaimer: A specific Safety Data Sheet (SDS) for 2-Acetamido-5-fluoropyridine is not

readily available. The following guidance is based on the safety data of structurally similar

compounds, such as 2-Amino-5-fluoropyridine and other pyridine derivatives. It is imperative to

handle this compound with caution in a laboratory setting, assuming it may have hazardous

properties.

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling 2-Acetamido-5-fluoropyridine. The following

operational and disposal plans are designed to ensure the safe handling of this chemical from

acquisition to disposal.

Chemical and Physical Properties
The following table summarizes key quantitative data for 2-Acetamido-5-fluoropyridine.
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Property Value

CAS Number 100304-88-9

Molecular Formula C₇H₇FN₂O

Molecular Weight 154.14 g/mol

Boiling Point 319.9 °C at 760 mmHg

Flash Point 147.3 °C

Density 1.285 g/cm³

Hazard Identification and Personal Protective Equipment
(PPE)
Based on analogous compounds, 2-Acetamido-5-fluoropyridine should be treated as a

substance that is harmful if swallowed, in contact with skin, or if inhaled, and may cause skin

and eye irritation.[1][2] A comprehensive personal protective equipment plan is therefore

mandatory.
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Operation Eye Protection
Hand
Protection

Body
Protection

Respiratory
Protection

Weighing and

Aliquoting (Solid)

Safety glasses

with side shields

or chemical

splash goggles.

[1]

Nitrile or

neoprene gloves

(double-gloving

recommended).

[1]

Laboratory coat.

[1]

N95/FFP2

respirator or

higher,

depending on the

potential for dust

generation.

Solution

Preparation

Chemical splash

goggles.[1]

Nitrile or

neoprene gloves.

[1]

Laboratory coat.

[1]

Work should be

conducted within

a certified

chemical fume

hood.[1]

Conducting

Reactions

Chemical splash

goggles and face

shield.[1]

Nitrile or

neoprene gloves.

[1]

Chemical-

resistant

laboratory coat

or apron.[1]

All operations

should be

performed in a

certified chemical

fume hood.[1]

Handling Spills

Chemical splash

goggles and face

shield.[1]

Double-gloving

with chemical-

resistant gloves.

[1]

Chemical-

resistant suit or

coveralls.[1]

Air-purifying

respirator with

organic vapor

cartridges or a

self-contained

breathing

apparatus

(SCBA).

Waste Disposal
Chemical splash

goggles.[1]

Nitrile or

neoprene gloves.

[1]

Laboratory coat.

[1]

Handle in a well-

ventilated area,

preferably within

a chemical fume

hood.[1]
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Operational Plan: Step-by-Step Handling
Procedures
1. Preparation and Engineering Controls:

Ensure a certified chemical fume hood is operational before beginning any work.[3]

Verify that an emergency eyewash station and safety shower are accessible and

unobstructed.[4]

Prepare all necessary equipment and reagents before handling the compound.

Designate a specific area within the fume hood for handling 2-Acetamido-5-fluoropyridine
to minimize contamination.

2. Weighing and Aliquoting:

Perform all weighing and aliquoting of the solid compound within a chemical fume hood or a

ventilated balance enclosure to prevent inhalation of dust particles.

Use anti-static tools and equipment to avoid dispersal of the powder.

Close the container tightly after use.[3]

3. Solution Preparation:

Slowly add the solid 2-Acetamido-5-fluoropyridine to the solvent to avoid splashing.

Keep the container closed when not in use to prevent the release of vapors.

Ensure proper labeling of the solution with the chemical name, concentration, date, and

hazard information.

4. Reaction and Experimental Use:

Set up all reactions within a chemical fume hood.

Use equipment that is in good condition and appropriate for the scale of the reaction.
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Continuously monitor the reaction for any unexpected changes.

5. Emergency Procedures:

Skin Contact: Immediately wash the affected area with copious amounts of soap and water

for at least 15 minutes. Remove contaminated clothing. Seek medical attention if irritation

persists.[1]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the

eyelids open. Seek immediate medical attention.[1][5]

Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. Seek

immediate medical attention.[2][5]

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water.

Seek immediate medical attention.[5]

Spills: For small spills, use an absorbent material like sand or vermiculite to contain the spill.

The contained material should then be transferred to a sealed, labeled container for

disposal. For large spills, evacuate the area and contact emergency services.

Disposal Plan
Waste containing 2-Acetamido-5-fluoropyridine is considered hazardous waste and must be

disposed of according to institutional and governmental regulations.

1. Waste Segregation:

Collect all waste containing 2-Acetamido-5-fluoropyridine, including unused solid,

solutions, and contaminated materials (e.g., gloves, paper towels, pipette tips), in a

dedicated and clearly labeled hazardous waste container.

As a halogenated organic compound, it should be segregated into the halogenated organic

waste stream.

2. Container and Labeling:

Use a compatible, leak-proof container for waste collection.
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The container must be clearly labeled with "Hazardous Waste," the full chemical name "2-
Acetamido-5-fluoropyridine," and a description of the contents (e.g., "solid waste,"

"solution in methanol").

3. Storage:

Store the hazardous waste container in a designated, well-ventilated, and secure area, away

from incompatible materials.

Keep the container tightly sealed to prevent the release of vapors.

4. Final Disposal:

Arrange for the collection and disposal of the hazardous waste through your institution's

environmental health and safety (EHS) office or a licensed hazardous waste disposal

contractor.

Current practices for the disposal of waste pyridine often include rotary kiln incineration.[5]

Visual Workflow and Safety Hierarchy
The following diagrams illustrate the safe handling workflow and the hierarchy of controls for

working with 2-Acetamido-5-fluoropyridine.
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Caption: A workflow for the safe handling of 2-Acetamido-5-fluoropyridine.
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Caption: The hierarchy of controls for mitigating chemical hazards.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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